Cas no 1543276-94-3 (3-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-1-amine)

• Product Name: 3-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-1-amine
• CAS No: 1543276-94-3
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 6199580
• PubChem ID: 82606456
• Update Time: 2025-05-19

3-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-1-amine
• EN300-1734499
• 3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}butan-1-amine
• 1543276-94-3

• Inchi： 1S/C11H17NS/c1-8(5-6-12)11-7-9-3-2-4-10(9)13-11/h7-8H,2-6,12H2,1H3
• InChI Key： WTDKPGJGVVGLCD-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCC2)C(C)CCN

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 3-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-1-amine

Comprehensive Overview of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-1-amine (CAS No. 1543276-94-3)

The compound 3-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-1-amine (CAS No. 1543276-94-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This amine derivative, featuring a cyclopentabthiophene core, exhibits unique electronic and structural properties, making it a valuable intermediate in drug discovery and advanced material synthesis. Researchers are particularly interested in its potential applications in small-molecule therapeutics and organic semiconductors due to its conjugated system and amine functionality.

From a chemical perspective, 3-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-1-amine belongs to the class of heterocyclic amines, combining the electron-rich nature of thiophene with the versatile reactivity of primary amines. The cyclopentabthiophene moiety contributes to its planar aromatic character, while the butan-1-amine side chain offers flexibility for further functionalization. This dual character makes it particularly useful in medicinal chemistry, where researchers are exploring its potential as a building block for kinase inhibitors and GPCR-targeting compounds.

The synthesis of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-1-amine typically involves multi-step organic transformations, starting from cyclopentabthiophene derivatives. Recent advances in catalytic cross-coupling reactions have improved the efficiency of its production, addressing one of the key challenges in scaling up this specialty chemical. The compound's stability under various conditions makes it suitable for diverse applications, though proper storage under inert atmosphere is recommended to preserve its amine functionality.

In pharmaceutical applications, the 3-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-1-amine scaffold has shown promise in early-stage drug discovery programs. Its structural features allow for optimal interactions with biological targets, particularly in CNS drug development where the balance between lipophilicity and polarity is crucial. Some research groups are investigating its potential in neuroprotective agents and anti-inflammatory compounds, leveraging the electron-rich thiophene ring for enhanced binding affinity.

The materials science community has also taken interest in 3-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-1-amine for its potential in organic electronics. The conjugated system of the cyclopentabthiophene unit, combined with the electron-donating amine group, makes it a candidate for organic field-effect transistors (OFETs) and organic photovoltaics. Researchers are exploring its charge transport properties and how modifications to the amine group might tune its HOMO-LUMO levels for specific device applications.

Market trends indicate growing demand for specialized heterocyclic building blocks like 3-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-1-amine, particularly from contract research organizations and academic laboratories. The compound's versatility in both drug discovery and material science applications positions it as a valuable tool for interdisciplinary research. Suppliers are responding to this demand by offering custom synthesis services and improved purity grades to meet the needs of different research applications.

Quality control of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-1-amine typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure batch-to-batch consistency. Researchers working with this compound should pay particular attention to its storage conditions, as the primary amine group can be susceptible to oxidation over time. Proper handling under inert atmosphere and storage at controlled temperatures can significantly extend its shelf life.

Future research directions for 3-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-1-amine may explore its potential in bioconjugation chemistry and as a precursor for more complex molecular architectures. The growing interest in targeted drug delivery systems and theranostic agents suggests new opportunities for this versatile building block. Additionally, its application in supramolecular chemistry and molecular recognition systems remains an underexplored area with significant potential.

For researchers considering 3-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-1-amine for their projects, it's important to consult recent literature on its structure-activity relationships and physicochemical properties. The compound's logP and solubility characteristics should be carefully evaluated for specific applications, particularly in biological systems. Several recent publications have demonstrated innovative uses of this scaffold, highlighting its growing importance in modern chemical research.

In conclusion, 3-{4H,5H,6H-cyclopentabthiophen-2-yl}butan-1-amine (CAS No. 1543276-94-3) represents a fascinating example of how heterocyclic chemistry continues to enable advances in both pharmaceutical and materials science. Its unique combination of structural features offers multiple avenues for molecular design and functionalization, making it a valuable tool for researchers across multiple disciplines. As synthetic methodologies continue to improve and our understanding of its properties expands, we can anticipate seeing more innovative applications of this versatile compound in the coming years.